Cas no 891017-97-3 (4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide)

• Product Name: 4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide
• CAS No: 891017-97-3
• MF: C₁₈H₁₉Cl₂N₃O
• MW: 364.268962144852
• MDL: MFCD04154208
• CID: 5234153
• Update Time: 2026-03-08

4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide

• MDL： MFCD04154208
• Inchi： 1S/C18H19Cl2N3O/c1-13-2-4-14(5-3-13)21-18(24)23-10-8-22(9-11-23)15-6-7-16(19)17(20)12-15/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key： QFGVFILLDPMYFC-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(C)C=C2)=O)CCN(C2=CC=C(Cl)C(Cl)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide

Comprehensive Overview of 4-(3,4-Dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide (CAS No. 891017-97-3)

The compound 4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide (CAS No. 891017-97-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to 3,4-dichlorophenyl and 4-methylphenyl groups, makes it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential applications in modulating receptor activity, though its exact pharmacological profile remains under investigation.

In recent years, the demand for piperazine derivatives has surged due to their versatility in medicinal chemistry. The carboxamide functional group in this compound enhances its stability and binding affinity, making it a candidate for targeting specific biological pathways. Users searching for "piperazine-based drug candidates" or "dichlorophenyl compounds in research" will find this molecule highly relevant. Its structural complexity also aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery.

The synthesis of 4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide involves multi-step organic reactions, often starting from commercially available piperazine precursors. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structure. Laboratories focusing on high-throughput screening or SAR studies (Structure-Activity Relationship) frequently explore this compound due to its modular design, which allows for systematic modifications.

From an SEO perspective, queries like "CAS 891017-97-3 uses" or "4-(3,4-dichlorophenyl)piperazine derivatives" reflect growing interest in niche chemical entities. The compound’s potential role in central nervous system (CNS) research is another area of exploration, as piperazine carboxamides are known to interact with neurotransmitter receptors. However, thorough in vitro and in vivo studies are needed to validate these hypotheses.

Environmental and safety profiles of 4-(3,4-dichlorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide are also under scrutiny, aligning with global trends toward green chemistry. Researchers are investigating biodegradable alternatives and solvent-free synthesis methods to reduce ecological impact. This aligns with search trends like "sustainable pharmaceutical intermediates" or "eco-friendly heterocyclic compounds."

In summary, CAS No. 891017-97-3 represents a promising scaffold in modern chemistry, bridging gaps between medicinal chemistry, materials science, and biotechnology. Its adaptability and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.